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Compound of Interest

Compound Name: Atr-IN-4

Cat. No.: B15620912

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and
biological evaluation of Atr-IN-4, a potent inhibitor of the Ataxia Telangiectasia and Rad3-
related (ATR) kinase. ATR is a critical regulator of the DNA damage response (DDR), a network
of signaling pathways essential for maintaining genomic integrity. Due to the reliance of many
cancer cells on the ATR pathway for survival, particularly in the context of increased replication
stress and defects in other DDR pathways, ATR has emerged as a promising therapeutic target
in oncology.

Discovery of a Novel ATR Inhibitor: Atr-IN-4

Atr-IN-4 was identified as a potent ATR inhibitor through a drug discovery program focused on
identifying novel therapeutic agents targeting the DNA damage response pathway. It is
specifically designated as compound 13 in the Chinese patent CN112142744A.

Quantitative Data

The inhibitory activity of Atr-IN-4 has been characterized in cellular assays, demonstrating its
potency against human cancer cell lines.
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Compound Cell Line Cancer Type IC50 (nM)
Human Prostate

Atr-IN-4 DU145 130.9[1]
Cancer

Atr-IN-4 NCI-H460 Human Lung Cancer 41.33[1]

Signaling Pathways and Experimental Workflows

To understand the mechanism of action of Atr-IN-4 and the general workflow for its
characterization, the following diagrams illustrate the ATR signaling pathway and a typical

experimental workflow for an ATR inhibitor.
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ATR Signaling Pathway and Inhibition by Atr-IN-4
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Synthesis & Purity Analysis

Chemical Synthesis of Atr-IN-4

Purification (e.g., HPLC)

Structural Confirmation (NMR, MS)

Purity Assessment (e.g., HPLC)

Biochemical & Cellular Assays

In vitro ATR Kinase Assay (IC50) Cell Viability/Proliferation Assay (IC50)

Western Blot for p-Chk1 Cell Cycle Analysis (Flow Cytometry)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Discovery and Synthesis of
Atr-IN-4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620912#discovery-and-synthesis-of-the-
compound-atr-in-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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